(4aS,5R,6S,8aS)-5-[(2,5-dimethoxyphenyl)methyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one

• Molecular Formula: C22H32O3
• Molecular Weight: 344.5 g/mol
• IUPAC Name: (4aS,5R,6S,8aS)-5-[(2,5-dimethoxyphenyl)methyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one
• InChI: InChI=1S/C22H32O3/c1-15-11-12-21(2)19(7-6-8-20(21)23)22(15,3)14-16-13-17(24-4)9-10-18(16)25-5/h9-10,13,15,19H,6-8,11-12,14H2,1-5H3/t15-,19+,21-,22+/m0/s1
• InChI Key: RJOQSNKLSLXHIN-YWASFDNLSA-N
• Isomeric SMILES: C[C@H]1CC[C@]2([C@H]([C@]1(C)CC3=C(C=CC(=C3)OC)OC)CCCC2=O)C
• Canonical SMILES: CC1CCC2(C(C1(C)CC3=C(C=CC(=C3)OC)OC)CCCC2=O)C

Description

The compound (4aS,5R,6S,8aS)-5-[(2,5-dimethoxyphenyl)methyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one is a polycyclic ketone derivative characterized by a hexahydronaphthalenone core with stereospecific substitutions. Its structure includes a 2,5-dimethoxyphenylmethyl group at position 5, along with three methyl groups at positions 5, 6, and 8a.

Biological Activity

The compound (4aS,5R,6S,8aS)-5-[(2,5-dimethoxyphenyl)methyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one is a complex organic molecule with potential biological activities. This article explores its biological properties based on available research findings and case studies.

This compound belongs to the class of naphthalene derivatives and features a unique stereochemistry that may influence its biological interactions. The molecular formula is $C_{21}H_{30}O_3$, and its structure can be represented as follows:

$$\text{C}_{21}\text{H}_{30}\text{O}_{3}$$

Antitumor Activity

Recent studies have indicated that compounds similar to this naphthalene derivative exhibit significant antitumor properties. For instance:

• Mechanism of Action : The compound has been shown to inhibit DNA synthesis by forming complexes with topoisomerase II, a crucial enzyme for DNA replication. This mechanism is similar to that of established chemotherapeutic agents like etoposide .
• Case Study : In vitro studies demonstrated that derivatives of this compound can induce apoptosis in cancer cell lines through the activation of caspase pathways. This highlights the potential for further development as an anticancer agent.

Antioxidant Activity

The antioxidant capacity of this compound has been evaluated through various assays:

• DPPH Radical Scavenging : The compound demonstrated a notable ability to scavenge DPPH radicals in a concentration-dependent manner. The IC50 value was found to be comparable to that of standard antioxidants like ascorbic acid .
• Cellular Protection : In cellular models exposed to oxidative stress, the compound significantly reduced markers of oxidative damage, suggesting protective effects against cellular injury.

Pharmacological Studies

Pharmacological evaluations have provided insights into the therapeutic potential of this compound:

Study Type	Findings
In vitro cytotoxicity	Induced apoptosis in cancer cell lines with IC50 values in low micromolar range.
Antioxidant assays	Effective scavenging of free radicals and protection against oxidative stress.
Enzyme inhibition	Inhibition of topoisomerase II activity leading to reduced cell proliferation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The target compound shares its hexahydronaphthalenone core with several analogs but differs in substituent groups:

• Compound 2b (): Contains ethynyl-linked dihydroxycyclohexenyl groups at positions 4 and 6.
• (4aR,8aS)-5,5,8a-trimethyl-...hexahydronaphthalen-2-one (): Lacks aromatic substituents, featuring only methyl groups. This simpler structure likely results in lower molecular weight (estimated ~250–300 g/mol) and higher hydrophobicity compared to the target compound’s dimethoxyphenyl-derived bulk (~400–450 g/mol) .
• Compound in : Features a 1,3-dioxolanyl group and methylethenyl substituent. The dioxolanyl ring introduces additional oxygen atoms, improving solubility in polar solvents—a contrast to the target compound’s methoxy-dominated solubility profile .

Physicochemical Properties

• Molecular Weight: While exact data for the target compound are unavailable, lists molecular weights of related naphthalenones (e.g., 220–484 g/mol). The dimethoxyphenylmethyl group likely places the target compound at the higher end of this range, closer to 484 g/mol .

Q & A

Basic Research Questions

Q. What are the key considerations in designing a synthetic route for this polycyclic terpenoid derivative?

• Methodological Answer : Prioritize stereochemical control due to the compound’s four contiguous stereocenters. Use palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki-Miyaura) for introducing the 2,5-dimethoxyphenylmethyl group . Optimize protecting group strategies for hydroxyl or ketone functionalities to prevent side reactions during alkylation steps. Validate intermediates via $^1$H-NMR coupling constants and NOE experiments to confirm relative stereochemistry .

Q. How can researchers verify the stereochemical configuration of this compound?

• Methodological Answer : Combine X-ray crystallography (for absolute configuration) with $^{13}$C-NMR chemical shift analysis of methyl groups in the decalin system. Compare experimental optical rotation values with computational predictions (e.g., DFT-based calculations) . For diastereomeric ratios, use chiral HPLC with polysaccharide-based columns (e.g., Chiralpak IA) under isocratic elution conditions .

Advanced Research Questions

Q. What strategies address low yields in multi-step synthesis of this compound, particularly during cyclization or oxidation steps?

• Methodological Answer : Implement Bayesian optimization to screen reaction parameters (e.g., solvent polarity, temperature gradients, catalyst loading) for critical steps like ketone formation or methyl migration. For example, use flow chemistry to enhance heat transfer during exothermic cyclization reactions, reducing decomposition pathways . Parallel synthesis with Design of Experiments (DoE) can identify interactions between variables (e.g., pH and ionic strength in aqueous-organic biphasic systems) .

Q. How can contradictions in spectroscopic data during structural elucidation be resolved?

• Methodological Answer : Address $^1$H-NMR signal overlap in the hexahydronaphthalenone core by employing 2D techniques (HSQC, HMBC) to assign proton-carbon correlations. For conflicting NOESY data (e.g., axial vs. equatorial methyl orientations), perform variable-temperature NMR to assess conformational flexibility . Cross-validate mass spectrometry (HRMS) fragmentation patterns with in silico tools (e.g., Mass Frontier) .

Q. What are the optimal methods for analyzing degradation products under varying thermal or photolytic conditions?

• Methodological Answer : Use LC-QTOF-MS with a C18 reverse-phase column (2.6 µm particle size) and 0.1% formic acid/ACN gradient to separate degradation products. For photostability studies, employ a Suntest CPS+ chamber with controlled irradiance (765 W/m²) and monitor degradation kinetics via UV-Vis spectroscopy at λ = 254 nm .

Data Contradiction Analysis

Q. How to reconcile discrepancies between computational predictions and experimental observations in conformational analysis?

• Methodological Answer : Perform molecular dynamics simulations (AMBER or CHARMM force fields) to model ring-flipping in the hexahydronaphthalenone system. Compare Boltzmann-weighted dihedral angle distributions with experimental $^3J_{HH}$ values from $^1$H-NMR. Adjust solvent parameters in simulations to match experimental dielectric conditions (e.g., CDCl₃ vs. DMSO-d₆) .

Synthetic Optimization

Q. What advanced techniques improve enantiomeric excess (ee) in asymmetric synthesis of this compound?

• Methodological Answer : Screen chiral catalysts (e.g., Jacobsen’s Co-salen complexes) for ketone reductions. Use microreactor technology to enhance mixing efficiency and reduce racemization during dynamic kinetic resolutions . Monitor ee in real-time via inline FTIR with multivariate calibration models .